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Cat. No.: B8262161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the key methodologies used to

investigate the pharmacology of Allatostatin I (AstA) receptors, a family of G protein-coupled

receptors (GPCRs) crucial in regulating various physiological processes in invertebrates, such

as feeding, sleep, and gut motility.[1] The protocols outlined below are designed to guide

researchers in setting up and executing experiments to characterize the binding, signaling, and

functional responses of these receptors.

Overview of Allatostatin I Receptor Signaling
Allatostatin I receptors, such as DAR-1 and DAR-2 in Drosophila melanogaster, are

homologous to mammalian somatostatin, galanin, and opioid receptors.[1][2] They primarily

couple to inhibitory G proteins of the Gi/Go family.[3] Upon activation by AstA peptides, these

receptors initiate a signaling cascade that typically involves the inhibition of adenylyl cyclase,

leading to a decrease in intracellular cyclic AMP (cAMP) levels, and the activation of G protein-

gated inwardly rectifying potassium (GIRK) channels through the release of Gβγ subunits.[3]

This results in hyperpolarization of the cell membrane and a reduction in neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Allatostatin I Receptor Pharmacology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8262161#methods-for-studying-allatostatin-i-
receptor-pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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